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Compound of Interest

Compound Name: 2-Isopropyl-4-methoxyaniline

Cat. No.: B048298

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-Isopropyl-4-methoxyaniline with its
parent methoxyaniline isomers: ortho- (0-), meta- (m-), and para- (p-) methoxyaniline (also
known as anisidines). This document is intended to be a valuable resource for researchers and
professionals in drug development and other scientific fields by presenting key
physicochemical properties, reactivity, and biological activities supported by available data.

Physicochemical Properties

The introduction of an isopropyl group at the ortho position to the amino group in 4-
methoxyaniline significantly influences its physicochemical properties. The following table
summarizes key parameters for 2-lsopropyl-4-methoxyaniline and the three methoxyaniline

isomers.
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2-Isopropyl-4- o- m- p-
Property methoxyanilin Methoxyanilin Methoxyanilin Methoxyanilin
e e e e
Molecular
Ci10H1sNO C7HoNO C7HoNO C7HoNO
Formula
Molecular Weight
165.23[1] 123.15[2] 123.15 123.15[3]
(g/mol)
o White solid, can
Yellowish liquid, ]
Pale yellow, oily appear grey-
Appearance - turns brown on o _
] liquid brown due to air
exposure to air[4] o
oxidation[5][6]
Boiling Point (°C) - 224[4] 244 243[6]
Melting Point
. - 6.2[4] - 57-59[6]
°C)
pKa - 4.53[7] 4.23 5.34
LogP - 1.18[7] 0.93 0.95[8]

Chemical Reactivity

The reactivity of these aniline derivatives is primarily governed by the electron-donating effects

of the amino and methoxy groups, as well as the steric hindrance provided by the isopropyl

group in the case of 2-Isopropyl-4-methoxyaniline.

Electrophilic Aromatic Substitution

The amino and methoxy groups are activating and ortho-, para-directing. In 2-Isopropyl-4-

methoxyaniline, the bulky isopropyl group at the 2-position provides significant steric

hindrance, which can influence the regioselectivity of electrophilic substitution reactions.[4]

Electrophilic attack is more likely to occur at the positions ortho and para to the strongly

activating amino group.

Diazotization
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Primary aromatic amines like these methoxyaniline isomers undergo diazotization upon
treatment with nitrous acid. The resulting diazonium salts are versatile intermediates in organic
synthesis. The rate of diazotization can be influenced by the electronic properties of the
substituents on the aromatic ring. Generally, electron-donating groups can increase the
reaction rate.

The following diagram illustrates a general synthetic pathway for 2-lsopropyl-4-
methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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